(E)-1-(5-methylfuran-2-yl)-3-(4-propoxyanilino)but-2-en-1-one

• IUPAC Name: (E)-1-(5-methylfuran-2-yl)-3-(4-propoxyanilino)but-2-en-1-one
• InChI: InChI=1S/C18H21NO3/c1-4-11-21-16-8-6-15(7-9-16)19-13(2)12-17(20)18-10-5-14(3)22-18/h5-10,12,19H,4,11H2,1-3H3/b13-12+
• InChI Key: QCELFOBZLZXBNP-OUKQBFOZSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)NC(=CC(=O)C2=CC=C(O2)C)C
• Isomeric SMILES: CCCOC1=CC=C(C=C1)N/C(=C/C(=O)C2=CC=C(O2)C)/C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reagents and conditions that cause the compound to react, as well as the products of these reactions.

Physical and Chemical Properties Analysis

This includes determining properties such as melting point, boiling point, solubility, and spectral properties. Computational methods can also be used to predict properties based on the compound’s structure.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting enzymes, or modulating signal transduction pathways.

Safety and Hazards

Information on the compound’s toxicity, flammability, and environmental impact is important for handling and disposal. This information can often be found in the compound’s Material Safety Data Sheet.

Future Directions

This could involve potential applications of the compound in fields such as medicine, materials science, or environmental science. It could also involve proposed modifications to the compound to improve its properties or activity.